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Compound of Interest

Compound Name: Manicol

Cat. No.: B1236642

A thorough investigation into the biological activity of a compound identified as Manicol with
the molecular formula C15H1803 has revealed a significant discrepancy within chemical
literature and databases, leading to a potential case of mistaken identity. While some
databases list a substance named Manicol with the chemical formula C15H1803, the
predominant and well-established scientific literature identifies "Manicol" as a synonym for
Mannitol, a sugar alcohol with the distinct molecular formula C6H1406.

Initial searches for "Manicol C15H1803" on platforms such as PubChem do yield an entry for
a compound with this specific molecular formula.[1] However, a broader look across multiple
chemical and biological databases overwhelmingly associates the name "Manicol" with
Mannitol.[2][3][4][5] Mannitol is a well-characterized osmotic diuretic used in clinical settings.[3]

[4115]

Further complicating the matter, other distinct compounds also share the molecular formula
C15H1803. One such example is (-)-Santonin, a natural product with its own unique chemical
structure and biological activities.[6]

This ambiguity makes it impossible to proceed with a detailed technical guide on the biological
activity of "Manicol C15H1803" without further clarification. The available data is conflicting,
and providing information on the incorrect compound would be misleading and scientifically
Inaccurate.

To resolve this issue, it is crucial to determine the precise chemical structure of the "Manicol" in
guestion. Researchers, scientists, and drug development professionals are urged to verify the

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1236642?utm_src=pdf-interest
https://www.benchchem.com/product/b1236642?utm_src=pdf-body
https://www.benchchem.com/product/b1236642?utm_src=pdf-body
https://www.benchchem.com/product/b1236642?utm_src=pdf-body
https://www.benchchem.com/product/b1236642?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Manicol
https://www.benchchem.com/product/b1236642?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=69-65-8
https://www.echemi.com/products/pid_Rock4113-d-mannitol.html
https://pubchem.ncbi.nlm.nih.gov/compound/Mannitol
https://byjus.com/chemistry/mannitol/
https://www.echemi.com/products/pid_Rock4113-d-mannitol.html
https://pubchem.ncbi.nlm.nih.gov/compound/Mannitol
https://byjus.com/chemistry/mannitol/
https://pubchem.ncbi.nlm.nih.gov/compound/alpha-Santonin
https://www.benchchem.com/product/b1236642?utm_src=pdf-body
https://www.benchchem.com/product/b1236642?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

identity of their compound of interest through structural elucidation techniques such as NMR
spectroscopy or mass spectrometry before proceeding with any biological studies.

Without a definitive chemical structure, any discussion of biological activity, experimental
protocols, or signaling pathways would be purely speculative. Therefore, this whitepaper must
pause at this juncture, highlighting the critical importance of unambiguous compound
identification in scientific research. We encourage any party with access to a physical sample
of the "Manicol" with the C15H1803 formula to perform the necessary analytical chemistry to
confirm its identity. Once a confirmed structure is available, a comprehensive and accurate
technical guide on its biological activity can be developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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